Cas no 2229522-72-7 ((1H-pyrazol-4-yl)methyl sulfamate)

• Product Name: (1H-pyrazol-4-yl)methyl sulfamate
• CAS No: 2229522-72-7
• MF: C₄H₇N₃O₃S
• MW: 177.181679010391
• CID: 6031194
• PubChem ID: 165672686
• Update Time: 2025-06-12

(1H-pyrazol-4-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (1H-pyrazol-4-yl)methyl sulfamate
• EN300-1989119
• 2229522-72-7

• Inchi： 1S/C4H7N3O3S/c5-11(8,9)10-3-4-1-6-7-2-4/h1-2H,3H2,(H,6,7)(H2,5,8,9)
• InChI Key： OEALZIQXAOLYRC-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=NNC=1

Computed Properties

• Exact Mass: 177.02081227g/mol
• Monoisotopic Mass: 177.02081227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 106Ų

Additional information on (1H-pyrazol-4-yl)methyl sulfamate

Comprehensive Overview of (1H-pyrazol-4-yl)methyl sulfamate (CAS No. 2229522-72-7): Properties, Applications, and Research Insights

The compound (1H-pyrazol-4-yl)methyl sulfamate (CAS No. 2229522-72-7) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and biochemical research. This sulfamate derivative, characterized by its pyrazole core and sulfamate functional group, exhibits intriguing properties that make it a subject of interest for scientists exploring novel therapeutic agents and enzyme inhibitors. Its molecular formula and precise structural features contribute to its specificity in interacting with biological targets, positioning it as a promising candidate for further investigation.

One of the most searched questions regarding (1H-pyrazol-4-yl)methyl sulfamate revolves around its mechanism of action. Researchers have hypothesized that the compound may act as a modulator of certain enzymatic pathways, particularly those involving sulfatases or carbonic anhydrases. These enzymes play critical roles in various physiological processes, and their dysregulation has been linked to multiple health conditions. The sulfamate moiety in this compound is believed to contribute to its potential inhibitory effects, making it a valuable tool for studying enzyme kinetics and developing targeted therapies.

In the context of current research trends, (1H-pyrazol-4-yl)methyl sulfamate aligns with the growing interest in small molecule therapeutics and fragment-based drug discovery. The pharmaceutical industry's shift toward personalized medicine and precision therapeutics has increased demand for compounds with well-defined structural features and predictable biological activities. This compound's pyrazole-sulfamate hybrid structure offers opportunities for medicinal chemistry optimization, particularly in addressing challenges related to drug bioavailability and target selectivity.

The synthesis and characterization of CAS No. 2229522-72-7 have been topics of particular interest in organic chemistry circles. Modern synthetic approaches often employ microwave-assisted reactions or flow chemistry techniques to improve yield and purity. Analytical methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in verifying the compound's structure and purity. These technical aspects are frequently searched by chemists looking for reliable protocols to work with this specialized compound.

From a commercial perspective, the availability of (1H-pyrazol-4-yl)methyl sulfamate has been limited but steadily increasing as research interest grows. Suppliers typically offer it in milligram to gram quantities for research purposes, with purity specifications often exceeding 95%. The compound's stability profile and storage requirements (typically at low temperatures under inert atmosphere) are common concerns among researchers, reflecting practical considerations in laboratory handling.

Looking toward future applications, scientists are particularly interested in exploring the potential of (1H-pyrazol-4-yl)methyl sulfamate in neurological research and metabolic disorder studies. Preliminary investigations suggest possible interactions with neurotransmitter systems and energy metabolism pathways, though extensive clinical validation would be required before any therapeutic applications could be considered. The compound's ability to cross biological barriers and its metabolic fate in vivo remain active areas of investigation.

For researchers considering working with CAS No. 2229522-72-7, it's essential to consult the latest literature and patent filings to understand the full scope of current knowledge. The compound represents an interesting case study in how heterocyclic chemistry and medicinal chemistry principles converge to create molecules with specific biological activities. As with any research chemical, proper safety protocols and regulatory compliance should always be observed during handling and experimentation.

The growing body of research surrounding (1H-pyrazol-4-yl)methyl sulfamate demonstrates how targeted chemical modifications can lead to compounds with valuable research applications. Its dual functionality – combining the hydrogen-bonding capacity of the sulfamate group with the aromatic character of the pyrazole ring – creates unique opportunities for molecular recognition and interaction studies. These features make it a compelling subject for both fundamental research and potential translational applications in life sciences.